Cas no 1805405-52-0 (6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine)

6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine is a fluorinated pyridine derivative with a versatile functional group profile, including an aminomethyl substituent and halogenated positions. The presence of difluoromethyl and fluorine groups enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and fluorinated moieties contribute to its stability and selectivity in cross-coupling reactions, while the aminomethyl group offers a reactive handle for further derivatization. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic effects, making it a useful building block for medicinal chemistry and crop protection applications.

6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine structure

1805405-52-0 structure

Product Name:6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine

CAS No:1805405-52-0

MF:C₇H₆ClF₃N₂

MW:210.584150791168

CID:4869257

Update Time:2025-05-25

6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine
- Inchi： 1S/C7H6ClF3N2/c8-6-5(9)4(7(10)11)1-3(2-12)13-6/h1,7H,2,12H2
- InChI Key： DCOWWPRGGAYFNK-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)F)=CC(CN)=N1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 1.4
Topological Polar Surface Area: 38.9

6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029050489-1g	6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine	1805405-52-0	97%	1g	$1,475.10	2022-04-01

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Additional information on 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1805405-52-0)

The compound 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1805405-52-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in addressing challenges like drug resistance and sustainable crop protection.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in developing next-generation therapeutics and eco-friendly pesticides. The presence of multiple halogen atoms (chloro and fluoro) in 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine enhances its reactivity, enabling precise modifications for targeted applications. This aligns with the growing trend of precision chemistry, where researchers seek compounds with high selectivity and minimal environmental impact.

One of the most searched questions in the field is: "How do fluorinated pyridines improve drug bioavailability?" The answer lies in the ability of fluorine atoms to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability. The difluoromethyl group in this compound, for instance, can act as a bioisostere for hydroxyl or carbonyl groups, improving pharmacokinetic profiles. This makes CAS No. 1805405-52-0 a promising candidate for optimizing lead compounds in central nervous system (CNS) drug development.

Another hot topic is the role of halogenated pyridines in agrochemical innovation. With climate change and pest resistance becoming critical concerns, the 2-chloro-3-fluoro substitution pattern in this compound offers a strategic advantage. It can be leveraged to design novel herbicides or fungicides with lower toxicity and higher efficacy. Industry experts often search for "new pyridine-based agrochemicals 2023", highlighting the relevance of this chemical scaffold.

From a synthetic chemistry perspective, 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine presents exciting opportunities for catalyzed cross-coupling reactions. The aminomethyl moiety allows for further functionalization via amidation or reductive amination, catering to the demand for diverse chemical libraries in high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug design, where small, versatile building blocks are essential.

Environmental and regulatory considerations are also paramount. Researchers frequently inquire about "green synthesis methods for fluorinated pyridines". While CAS No. 1805405-52-0 is not classified as hazardous, its synthesis can be optimized using catalytic fluorination techniques to reduce waste and energy consumption. This addresses the broader shift toward sustainable chemistry in both academia and industry.

In conclusion, 6-(Aminomethyl)-2-chloro-4-(difluoromethyl)-3-fluoropyridine represents a multifaceted tool for modern chemical research. Its applications span from life sciences to material innovation, reflecting the compound's adaptability to evolving scientific needs. As interest in tailored fluorination strategies grows, this compound will likely remain at the forefront of cutting-edge discoveries.